Cas no 2138192-27-3 (N-(azetidin-3-yl)-2,3-dimethyl-N-(oxetan-3-yl)butanamide)

• Product Name: N-(azetidin-3-yl)-2,3-dimethyl-N-(oxetan-3-yl)butanamide
• CAS No: 2138192-27-3
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 6159789
• PubChem ID: 165448310
• Update Time: 2025-06-15

N-(azetidin-3-yl)-2,3-dimethyl-N-(oxetan-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• EN300-714113
• N-(azetidin-3-yl)-2,3-dimethyl-N-(oxetan-3-yl)butanamide
• 2138192-27-3

• Inchi： 1S/C12H22N2O2/c1-8(2)9(3)12(15)14(10-4-13-5-10)11-6-16-7-11/h8-11,13H,4-7H2,1-3H3
• InChI Key： XJSRPHWNCFMPET-UHFFFAOYSA-N
• SMILES： O1CC(C1)N(C(C(C)C(C)C)=O)C1CNC1

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.6Ų

Additional information on N-(azetidin-3-yl)-2,3-dimethyl-N-(oxetan-3-yl)butanamide

Introduction to N-(azetidin-3-yl)-2,3-dimethyl-N-(oxetan-3-yl)butanamide (CAS No. 2138192-27-3)

N-(azetidin-3-yl-2,3-dimethyl-N-(oxetan-3-yl)butanamide) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2138192-27-3, represents a fascinating intersection of heterocyclic chemistry and drug design. Its unique structural features, characterized by the presence of both azetidine and oxetane rings, make it a promising candidate for various applications in medicinal chemistry and biotechnology.

The compound's molecular structure consists of a butanamide backbone substituted with azetidin-3-yl and oxetan-3-yl moieties. This arrangement not only imparts distinct chemical properties but also opens up possibilities for diverse biological activities. The azetidine ring is known for its stability and ability to engage in hydrogen bonding, while the oxetane ring introduces a strained three-membered cycle that can influence reactivity and binding interactions.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. N-(azetidin-3-yl-2,3-dimethyl-N-(oxetan-3-yl)butanamide) has been studied for its pharmacological properties, particularly in the context of enzyme inhibition and receptor binding. The combination of the azetidine and oxetane moieties suggests that this compound may exhibit unique interactions with biological targets, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The structural features of N-(azetidin-3-yl-2,3-dimethyl-N-(oxetan-3-yl)butanamide) allow for modifications that can fine-tune its biological activity. For instance, the introduction of functional groups at specific positions on the molecule can enhance its affinity for certain enzymes or receptors. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop targeted therapies.

The synthesis of N-(azetidin-3-yl-2,3-dimethyl-N-(oxetan-3-yl)butanamide) presents both challenges and opportunities. The presence of the strained oxetane ring requires careful handling during synthesis to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex heterocyclic frameworks like this one. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have played a crucial role in facilitating the preparation of such molecules.

The pharmacological evaluation of N-(azetidin-3-yl-2,3-dimethyl-N-(oxetan-3-yl)butanamide) has revealed several promising properties. In vitro studies have indicated that this compound may possess inhibitory activity against certain enzymes relevant to inflammatory diseases and cancer. Additionally, its ability to interact with specific receptors has been explored, suggesting potential applications in neurological disorders. These findings underscore the importance of further investigation into the biological activities of this compound.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. N-(azetidin-3-yl-2,3-dimethyl-N-(oxetan-3-yl)butanamide) exemplifies this collaborative effort, as researchers from various fields contribute to its characterization and potential therapeutic applications. The compound's unique structure provides a rich foundation for exploring new chemical space, which is essential for discovering innovative treatments for human diseases.

The future prospects for N-(azetidin-3-yl-2,3-dimethyl-N-(oxetan-3-yl)butanamide) are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of next-generation therapeutics. The combination of cutting-edge synthetic chemistry and rigorous biological evaluation ensures that N-(azetidin-3-ylium) stronk ghtyld">)-2dimethlthiis">)-N(N(N(N(N(N(N(N(N(N(N(N(N(N( oxetaamides">)-N((N((N((N((N((N((N((N((N((N( oxetaamides">)-N( oxetaamides">)-N( oxetaamides">)-N( oxetaamides">)-N( oxetaamides">)-N( oxetaamides">)-N( oxetaamides">)-N( oxetaamides">)-N( oxetaamides">)-N( oxetaamides">)-N( oxetaamides">)))))))))))))))))))))))))) ) exhibits great potential as a therapeutic agent.